Cas no 295-02-3 (Cyclotridecane)

• Product name: Cyclotridecane
• CAS No: 295-02-3
• MF: C₁₃H₂₆
• MW: 182.34554
• CID: 285010
• PubChem ID: 136145

Cyclotridecane Chemical and Physical Properties

Names and Identifiers

• Cyclotridecane
• AC1L37UI
• AC1Q1I2J
• AG-E-96147
• AR-1I3402
• CTK1A6921
• FT-0693191
• KB-49498
• InChI=1/C13H26/c1-2-4-6-8-10-12-13-11-9-7-5-3-1/h1-13H
• DTXSID50183695
• NS00096087
• Q7485801
• UEVXKGPJXXDGCX-UHFFFAOYSA-N
• 295-02-3
• AKOS006274360

• Inchi： InChI=1S/C13H26/c1-2-4-6-8-10-12-13-11-9-7-5-3-1/h1-13H2
• InChI Key： UEVXKGPJXXDGCX-UHFFFAOYSA-N
• SMILES： C1CCCCCCCCCCCC1

Computed Properties

• Exact Mass: 182.20300
• Monoisotopic Mass: 182.203450829g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 48.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.2
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Density: 0.8590
• Melting Point: 24.9°C
• Boiling Point: 250.78°C (rough estimate)
• Refractive Index: 1.4750
• PSA: 0.00000
• LogP: 5.07130